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Compound of Interest

Compound Name: Fmoc-Hyp-OH

Cat. No.: B557250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of chemical reagents are paramount to ensuring a safe and

compliant laboratory environment. This guide provides essential safety and logistical

information for the proper disposal of Fmoc-Hyp-OH (Fmoc-L-4-hydroxyproline), a commonly

used amino acid derivative in peptide synthesis. Adherence to these procedures is critical for

mitigating risks to both laboratory personnel and the environment.

Immediate Safety and Handling
Before handling Fmoc-Hyp-OH for any purpose, including disposal, it is crucial to consult the

Safety Data Sheet (SDS) and wear appropriate Personal Protective Equipment (PPE). Treat

Fmoc-Hyp-OH as a potentially hazardous material, as full toxicological data may not be

available for all amino acid derivatives.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat or chemical-resistant apron.

Respiratory Protection: A NIOSH-approved respirator if there is a risk of generating dust.
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All handling of solid Fmoc-Hyp-OH should be conducted in a well-ventilated area or a chemical

fume hood to minimize inhalation risks.

Quantitative Data Summary
The following table summarizes key quantitative and safety data for Fmoc-Hyp-OH.

Property Value

Chemical Formula C₂₀H₁₉NO₅

Molecular Weight 353.37 g/mol [1]

Appearance White to yellowish crystalline powder/solid

Melting Point 189-193 °C

Storage Temperature 2-8°C[2]

CAS Number 88050-17-3[1]

Storage Class 11 - Combustible Solids[2]

WGK (Water Hazard Class) WGK 3[2]

Step-by-Step Disposal Procedures
The fundamental principle for the disposal of Fmoc-Hyp-OH and its associated waste is to

treat it as hazardous chemical waste. Never dispose of this compound or related waste

streams down the drain or in regular trash.[3] All disposal must be managed through your

institution's Environmental Health and Safety (EHS) office.

Solid Fmoc-Hyp-OH Waste Disposal
This category includes unused or expired solid Fmoc-Hyp-OH.

Collection: Collect the solid waste in its original container or a clearly labeled, sealed

container designated for solid chemical waste.[4]

Segregation: Do not mix with other solid wastes unless explicitly permitted by your

institution's waste management guidelines.[4]
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Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name "Fmoc-Hyp-OH," and any associated hazards.

Storage: Store the waste container in a designated, secure area for hazardous waste pickup.

[4]

Disposal: Arrange for pickup and disposal through your institution's EHS office.[4]

Contaminated Labware Disposal
Disposable items that have come into contact with Fmoc-Hyp-OH are considered

contaminated solid waste.

Collection: Place all contaminated disposable labware (e.g., gloves, weighing paper, pipette

tips) into a designated solid hazardous waste container.[3][4]

Disposal: This container should be sealed, clearly labeled as containing chemically

contaminated waste, and disposed of through the institutional EHS office.[4]

Liquid Waste Disposal (from Solid-Phase Peptide
Synthesis)
The use of Fmoc-Hyp-OH in solid-phase peptide synthesis (SPPS) generates various liquid

waste streams that must be segregated.[5] Mixing different waste streams can lead to

hazardous reactions and complicates disposal.[5]

Waste Stream Segregation:

Halogenated Solvents: Primarily dichloromethane (DCM), often used for washing steps.

Collect in a designated "Halogenated Waste" container.[5]

Non-Halogenated Solvents: Includes dimethylformamide (DMF), a common reaction solvent.

Collect in a separate "Non-Halogenated Waste" container.[5]

Basic Waste: Solutions containing piperidine (typically 20% in DMF) used for Fmoc group

removal. This is a basic and toxic waste stream. Collect this in a dedicated container labeled

"Piperidine Waste" or "Basic Waste."[5][6]
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Acidic Waste: Trifluoroacetic acid (TFA) "cleavage cocktails" used to cleave the peptide from

the resin. This corrosive waste must be collected in a designated, acid-resistant container

labeled "Acidic Waste" or "TFA Waste."[5][6]

General Liquid Waste Protocol:

Collection: Collect each liquid waste stream in a dedicated, properly labeled, and sealed

hazardous waste container.[6]

Labeling: The label must clearly indicate "Hazardous Waste" and list all chemical

constituents (e.g., "DMF, Piperidine, Fmoc-adducts").[4]

Storage: Store waste containers in a designated hazardous waste area, segregated from

incompatible chemicals.

Disposal: Arrange for disposal through your institution's EHS office as chemical waste.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from procedures involving Fmoc-Hyp-OH.
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Caption: Disposal workflow for waste generated from procedures involving Fmoc-Hyp-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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